Cas no 105842-26-0 (Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester)

• Product name: Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester
• CAS No: 105842-26-0
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• CID: 1164658

Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester
• Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-, 3,7-dimethyl ester

• Inchi： 1S/C13H16O6/c1-18-12(16)8-4-6-3-7(10(8)14)5-9(11(6)15)13(17)19-2/h6-7,14-15H,3-5H2,1-2H3
• InChI Key： FPGXLOHCZJRGOA-UHFFFAOYSA-N
• SMILES： C12CC(C(O)=C(C(OC)=O)C1)CC(C(OC)=O)=C2O

Computed Properties

• Exact Mass: 268.09468

Experimental Properties

• Density: 1.423±0.06 g/cm3(Predicted)
• Melting Point: 138-139 °C(Solv: acetone (67-64-1); methanol (67-56-1))
• Boiling Point: 436.1±45.0 °C(Predicted)
• PSA: 93.06
• pka: 4.20±1.00(Predicted)